![molecular formula C9H9BrN2 B1279884 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile CAS No. 871239-58-6](/img/structure/B1279884.png)
2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile
Overview
Description
2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile, also known as 5-bromo-2-methylpropenenitrile, is an organic compound with a wide range of applications in scientific research. It is a colourless liquid with a pungent odour, and is soluble in most organic solvents. This compound has been used in a variety of studies, including those involving the synthesis of other compounds, the study of biochemical mechanisms, and the development of new lab techniques.
Scientific Research Applications
Synthesis of Inhibitors and Derivatives
- PI3K/mTOR Inhibitors Synthesis : This compound is an important intermediate in synthesizing PI3K/mTOR inhibitors. Its synthesis involves multiple steps including nitration, chlorination, alkylation, reduction, and substitution, useful for creating derivatives of NVP-BEZ235, a notable PI3K/mTOR inhibitor (Fei Lei et al., 2015).
Electrocatalytic Carboxylation
- Electrocatalytic Carboxylation with CO2 : 2-Amino-5-bromopyridine undergoes electrocatalytic carboxylation with CO2 in an ionic liquid, a process relevant to the compound's derivatives. This method avoids the use of toxic solvents and results in high yield and selectivity, opening pathways for environmentally friendly synthetic processes (Q. Feng et al., 2010).
Development of Chemical Sensors
- Construction of Polymetallic Architectures : The bromo-containing derivatives of 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile are attractive for constructing polymetallic architectures. These derivatives, despite poor photophysical performances, are valuable for developing complex chemical sensors and devices (S. Stagni et al., 2008).
Biological Applications
- Formation of 1H-pyridin-2-ones : The synthesis of halogenated and arylated 1H-pyridin-2-ones from pyridinium N-(pyridin-2-yl)aminides, a process relevant to the compound's derivatives, is notable for its applications in biology and medicinal chemistry. This synthesis path can be crucial for developing new pharmaceutical compounds (F. Filace et al., 2013).
Photovoltaic Properties
- Dye-Sensitized Solar Cell Applications : Novel ruthenium(II) sensitizers derived from the compound's family have been synthesized and used in dye-sensitized solar cells. These derivatives, enhancing the light harvesting efficiency and molar absorption coefficient, show potential for improved solar energy conversion (T. Ryu et al., 2009).
Mechanism of Action
Target of Action
Bromopyridines, a class of compounds to which it belongs, are often used in suzuki–miyaura cross-coupling reactions . In these reactions, the bromopyridine acts as an electrophile, reacting with a boron reagent .
Mode of Action
In the context of Suzuki–Miyaura cross-coupling reactions, the bromopyridine compound undergoes an oxidative addition with a palladium catalyst, forming a new Pd-C bond . This is followed by a transmetalation step, where a group is transferred from boron to palladium . The exact mode of action of 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile may vary depending on the specific reaction conditions and the presence of other reactants.
Biochemical Pathways
As a bromopyridine, it is likely involved in carbon-carbon bond-forming reactions, such as the suzuki–miyaura cross-coupling . The downstream effects of these reactions would depend on
properties
IUPAC Name |
2-(5-bromopyridin-2-yl)-2-methylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-9(2,6-11)8-4-3-7(10)5-12-8/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCFRTRIRICENNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=NC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90468998 | |
Record name | 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90468998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
871239-58-6 | |
Record name | 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90468998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(5-Bromopyridin-2-yl)-2-methylpropanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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